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An In-depth Technical Guide to the Physical Properties of 1-Chloro-4-propoxybutane

Abstract

This technical guide provides a comprehensive analysis of the core physical properties of 1-
Chloro-4-propoxybutane (CAS No: 14860-82-3), focusing on its boiling point and density.
Designed for researchers, chemists, and professionals in drug development, this document
synthesizes theoretical principles with practical experimental methodologies. We delve into the
molecular characteristics that determine these properties, present validated data, and provide
detailed, self-validating protocols for their experimental determination.

Introduction and Molecular Profile

1-Chloro-4-propoxybutane is a bifunctional organic compound featuring both a chloroalkane
and an ether functional group. Its molecular structure, CH3zCH2CH20(CH2)4Cl, makes it a
valuable intermediate in organic synthesis, particularly in the construction of more complex
molecules where the chloro and propoxy groups can be selectively manipulated. An accurate
understanding of its physical properties is paramount for its effective use in reaction
engineering, process scale-up, and purification procedures.
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The presence of a polar carbon-chlorine bond and an ether linkage, combined with a seven-
carbon chain, dictates its intermolecular forces and, consequently, its physical state and
behavior under various conditions.

Core Physical Properties

The essential physical constants for 1-Chloro-4-propoxybutane are summarized below.
These values are critical for predicting the compound's behavior in various solvents and
thermal conditions.

Property Value Source
IUPAC Name 1-chloro-4-propoxybutane [1]

CAS Number 14860-82-3 [2][3][4]
Molecular Formula C7H1sCIO [2][31[4]
Molecular Weight 150.65 g/mol [11[3114]
Boiling Point 176.6 °C (at 760 mmHg) [2][3]
Density 0.93 g/cm?3 [3]

Scientific Context and Causality
Boiling Point Analysis

The boiling point of a substance is a direct measure of the energy required to overcome the
intermolecular forces holding its molecules together in the liquid phase. For 1-Chloro-4-
propoxybutane, the observed boiling point of 176.6 °C is a result of two primary intermolecular
forces:

o London Dispersion Forces: As a molecule with a seven-carbon chain and a chlorine atom, it
has a significant number of electrons, leading to substantial temporary dipoles. These
dispersion forces increase with molecular size and surface area.[5][6]

» Dipole-Dipole Interactions: The electronegativity difference between carbon and chlorine
atoms creates a permanent dipole in the C-Cl bond. Similarly, the C-O-C ether linkage
introduces polarity. These permanent dipoles cause the molecules to align, creating strong
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attractions that require more energy to break compared to nonpolar alkanes of similar
molecular weight.[7][8]

Compared to a simple alkane of similar mass, the boiling point of 1-Chloro-4-propoxybutane
is significantly higher due to these combined polar interactions.[5][7]

Density Analysis

The density of 1-Chloro-4-propoxybutane (0.93 g/cm?) is slightly less than that of water
(approx. 1.0 g/cm3). Generally, alkyl chlorides are less dense than water, while the
corresponding bromides and iodides are heavier.[9][10] The density of haloalkanes is
influenced by the atomic mass of the halogen and the overall packing efficiency of the
molecules. The incorporation of a single, relatively light chlorine atom is not sufficient to raise
the density above that of water in this case. The density of haloalkanes typically follows the
order Rl > RBr > RCI for the same alkyl group.[8][10]

Experimental Determination Protocols

To ensure scientific integrity, the physical properties of a compound must be verifiable through
standardized experimental procedures. The following protocols describe robust methods for
determining the boiling point and density of 1-Chloro-4-propoxybutane.

Workflow for Physical Property Determination

The logical flow for determining these properties is outlined in the diagram below.
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Boiling Point Determination (Thiele Tube)

1. Prepare Sample:
Fill vial (0.5 mL) with
1-Chloro-4-propoxybutane

v

2. Assemble Apparatus:
Attach vial & inverted capillary
tube to thermometer

v

3. Heat in Thiele Tube:
Observe for rapid bubble stream

A4
4. Cool & Observe:
Remove heat, watch for liquid
re-entering capillary

Y
5. Record Boiling Point:
Note temperature at the moment
liquid enters capillary

Density Determination (Pycnometer)

1. Weigh clean, dry pycnometer (m1)

v

4. Measure pycnometer volume (V)

2. Fill with sample & weigh (m2) using deionized water

v v

3. Record sample temperature 5. Calculate Density:

p=(mM2-ml)/V

Click to download full resolution via product page

Caption: Experimental workflows for determining boiling point and density.

Protocol 1: Boiling Point Determination via Thiele Tube

This micro-method is ideal for determining the boiling point with a small sample volume (<1

mL), conserving valuable material.[11]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this setup, this is indicated when a rapid and
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continuous stream of bubbles emerges from an inverted capillary tube submerged in the
heated liquid. The precise boiling point is recorded upon cooling, at the exact moment the
external pressure overcomes the vapor pressure and liquid is drawn back into the capillary.

Methodology:
o Apparatus Assembly:

o Secure a small glass vial (e.g., a Durham tube) to a thermometer using a rubber band or
wire. The bottom of the vial should be level with the thermometer's bulb.

o Seal one end of a capillary tube using a flame.

e Sample Preparation:
o Add approximately 0.5 mL of 1-Chloro-4-propoxybutane to the vial.
o Place the capillary tube (sealed end up) into the vial.

e Heating:

o Clamp the thermometer assembly so that it is immersed in the oil of a Thiele tube,
ensuring the vial is below the side-arm opening.

o Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

o Observe the capillary tube. As the sample heats, trapped air will expand and exit. When
the boiling point is reached, a rapid and continuous stream of vapor bubbles will emerge
from the capillary's open end.

e Measurement:
o Once a steady stream of bubbles is observed, remove the heat source.
o The sample will begin to cool, and the rate of bubbling will slow.

o Critically, watch for the exact moment the bubbling stops and the liquid is drawn back into
the capillary tube. The temperature at this instant is the boiling point.
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o Validation:

o Record the ambient atmospheric pressure. If it deviates significantly from 760 mmHg, a
pressure correction may be necessary for the highest accuracy.

o Repeat the determination to ensure reproducibility.

Protocol 2: Density Determination via Pycnometer

Principle: Density is the ratio of mass to volume (p = m/V). A pycnometer is a glass flask with a
precise, known volume, which allows for the accurate determination of a liquid's density.

Methodology:
 Calibration (Determining Pycnometer Volume):
o Thoroughly clean and dry a pycnometer. Weigh it accurately on an analytical balance (ma).

o Fill the pycnometer with deionized water of a known temperature (e.g., 20 °C). Ensure no
air bubbles are trapped.

o Weigh the water-filled pycnometer (m_water).

o Calculate the volume of the pycnometer using the known density of water at that
temperature (V = (m_water - mi1) / p_water).

e Sample Measurement:
o Empty and thoroughly dry the calibrated pycnometer.

o Fill the pycnometer with 1-Chloro-4-propoxybutane, ensuring the temperature is
controlled and recorded.

o Weigh the sample-filled pycnometer (mz).
» Calculation:

o Calculate the mass of the sample: m_sample = mz2 - ma.
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o Calculate the density of the sample: p_sample = m_sample / V.

o Validation:

o Ensure the temperature of the sample is stable and recorded, as density is temperature-
dependent.

o Perform the measurement in triplicate and report the average value.

Conclusion

The physical properties of 1-Chloro-4-propoxybutane, namely its boiling point of 176.6 °C
and density of 0.93 g/cm3, are dictated by its distinct molecular structure, which includes both
polar and nonpolar characteristics. These values, confirmed through reliable sources and
verifiable with standard laboratory protocols, are fundamental to the safe handling, purification,
and application of this compound in advanced chemical synthesis. The methodologies
presented herein provide a framework for the rigorous and reproducible determination of these
critical parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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